Cas no 25083-11-8 (1-phenyl-2,3-dihydro-1h-indole)
25083-11-8 structure
Product Name:1-phenyl-2,3-dihydro-1h-indole
CAS No:25083-11-8
MF:C14H13N
MW:195.259723424911
CID:913502
PubChem ID:9877632
Update Time:2025-04-19
1-phenyl-2,3-dihydro-1h-indole Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-2,3-dihydro-1h-indole
- 1-phenyl-2,3-dihydroindole
- phenylindoline
- 25083-11-8
- AKOS006331305
- DTXSID20432182
- 1-phenylindoline
- SCHEMBL3905172
-
- Inchi: 1S/C14H13N/c1-2-7-13(8-3-1)15-11-10-12-6-4-5-9-14(12)15/h1-9H,10-11H2
- InChI Key: GDLZIYHXVZRNOT-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 195.10489
- Monoisotopic Mass: 195.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
1-phenyl-2,3-dihydro-1h-indole Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
25083-11-8 (1-phenyl-2,3-dihydro-1h-indole) Related Products
- 496-15-1(2,3-dihydro-1H-indole)
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- 65826-95-1(5-methyl-2,3-dihydro-1H-indole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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